Cas no 202-33-5 (Benzj\u200baceanthrylene)

• Product Name: Benzj\u200baceanthrylene
• CAS No: 202-33-5
• Molecular Formula: C₂₀H₁₂
• Molecular Weight: 252.30928
• CID: 256551
• PubChem ID: 104987

Benzj\u200baceanthrylene Properties

Names and Identifiers

• Benz[j]aceanthrylene(8CI,9CI)
• Benz[j]aceanthrylene and Benz[e]aceanthrylene (70:30 Mixture)
• BENZ[J]ACEANTHRYLENE
• benzo[j]aceanthrylene
• Cyclopenta[ij]tetraphene
• Q27155860
• 202-33-5
• CHEBI:82290
• CHEMBL153437
• NS00074077
• CCRIS 2269
• DTXSID30174041
• C19195
• Naphth(2,1-d)acenaphthylene
• Benz[j]?aceanthrylene
• Cholanthrylene
• BRN 4247917
• BENZ(J)ACEANTHRYLENE [IARC]
• Benzo(7,8)aceanthrylene
• AKOS025296229
• Benz(j)aceanthrylene
• 844QXH8PK1
• UNII-844QXH8PK1
• Benz[j]aceanthrylene; Benz[j]aceanthrylene; Benz[7,8]aceanthrylene; Cholanthrylene; Naphth[2,1-d]acenaphthylene

• InChIKey： OSKRAISUPBTHCP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12/c1-2-7-16-13(4-1)8-10-17-18-11-9-14-5-3-6-15(20(14)18)12-19(16)17/h1-12H
• SMILES： C1C2=C3C(=CC4C2=CC=C2C=CC=CC=42)C=CC=C3C=1

Computed Properties

• Exact Mass: 252.09396
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 252.093900383g/mol
• Heavy Atom Count: 20
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Refractive Index: 1.8390 (estimate)
• Boiling Point: 330.49°C (rough estimate)
• Density: 1.1549 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives